Titanium
Titanium
Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks.
Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks.
Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
Titanium atom is a titanium group element atom.
Titanium is an element with atomic symbol Ti, atomic number 22, and atomic weight 47.867.
Titanium is a mineral with formula of Ti. The corresponding IMA (International Mineralogical Association) number is IMA2010-044. The IMA symbol is Ti.
A dark-gray, metallic element of widespread distribution but occurring in small amounts with atomic number, 22, atomic weight, 47.867 and symbol, Ti; specific gravity, 4.5; used for fixation of fractures.
Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks.
Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
Titanium atom is a titanium group element atom.
Titanium is an element with atomic symbol Ti, atomic number 22, and atomic weight 47.867.
Titanium is a mineral with formula of Ti. The corresponding IMA (International Mineralogical Association) number is IMA2010-044. The IMA symbol is Ti.
A dark-gray, metallic element of widespread distribution but occurring in small amounts with atomic number, 22, atomic weight, 47.867 and symbol, Ti; specific gravity, 4.5; used for fixation of fractures.
Brand Name:
Vulcanchem
CAS No.:
14067-04-0
VCID:
VC21001014
InChI:
InChI=1S/Ti
SMILES:
[Ti]
Molecular Formula:
Ti
Molecular Weight:
47.867 g/mol
Titanium
CAS No.: 14067-04-0
Cat. No.: VC21001014
Molecular Formula: Ti
Molecular Weight: 47.867 g/mol
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Specification
| Description | Titanium powder, dry is a gray lustrous powder. It can be easily ignited and burns with an intense flame. The very finely powdered material may be ignited by sparks. Titanium powder, wetted with not less than 25% water appears as a gray lustrous sludge. Easily ignited when dry. Very finely powdered material may be ignited by sparks. Titanium sponge granules appears as a white-colored solid. Insoluble in water and denser than water. Contact may severely irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame. Titanium atom is a titanium group element atom. Titanium is an element with atomic symbol Ti, atomic number 22, and atomic weight 47.867. Titanium is a mineral with formula of Ti. The corresponding IMA (International Mineralogical Association) number is IMA2010-044. The IMA symbol is Ti. A dark-gray, metallic element of widespread distribution but occurring in small amounts with atomic number, 22, atomic weight, 47.867 and symbol, Ti; specific gravity, 4.5; used for fixation of fractures. |
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| CAS No. | 14067-04-0 |
| Molecular Formula | Ti |
| Molecular Weight | 47.867 g/mol |
| IUPAC Name | titanium |
| Standard InChI | InChI=1S/Ti |
| Standard InChI Key | RTAQQCXQSZGOHL-UHFFFAOYSA-N |
| Impurities | IMPURITIES POTENTIALLY PRESENT IN TITANIUM SPONGE ASTM-B299, 69 AND ELECTROLYTIC ARE: NITROGEN, CARBON, SODIUM, MAGNESIUM, CHLORINE, IRON, SILICON, HYDROGEN, OXYGEN AND OTHERS |
| SMILES | [Ti] |
| Canonical SMILES | [Ti] |
| Boiling Point | 3287 °C |
| Colorform | Dark gray lustrous metal, hexagonal below 882.5 °C, cubic above |
| Melting Point | 1668 °C |
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